Cas no 132473-12-2 (1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-)

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- structure
132473-12-2 structure
Product Name:1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
CAS No:132473-12-2
MF:C13H18O4
MW:238.279624462128
CID:1230943
PubChem ID:14906878
Update Time:2025-04-20

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
    • 3-(2-methylpropylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
    • 132473-12-2
    • DTXSID00565225
    • Inchi: 1S/C13H18O4/c1-9(2)8-10-11(14)16-13(17-12(10)15)6-4-3-5-7-13/h8-9H,3-7H2,1-2H3
    • InChI Key: PKXFIJBMZYWKFH-UHFFFAOYSA-N
    • SMILES: O1C(/C(=C\C(C)C)/C(=O)OC21CCCCC2)=O

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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